Cas no 1496861-29-0 (1H-Pyrazole-5-carboxamide, 4-amino-1-ethyl-N-(3-methoxypropyl)-)
1H-Pyrazole-5-carboxamide, 4-amino-1-ethyl-N-(3-methoxypropyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-5-carboxamide, 4-amino-1-ethyl-N-(3-methoxypropyl)-
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- Inchi: 1S/C10H18N4O2/c1-3-14-9(8(11)7-13-14)10(15)12-5-4-6-16-2/h7H,3-6,11H2,1-2H3,(H,12,15)
- InChI Key: HCDOKUGDZJIAOY-UHFFFAOYSA-N
- SMILES: N1(CC)C(C(NCCCOC)=O)=C(N)C=N1
1H-Pyrazole-5-carboxamide, 4-amino-1-ethyl-N-(3-methoxypropyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB554707-100 mg |
4-Amino-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-5-carboxamide; . |
1496861-29-0 | 100MG |
€281.90 | 2022-03-01 | ||
| abcr | AB554707-250 mg |
4-Amino-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-5-carboxamide; . |
1496861-29-0 | 250MG |
€381.10 | 2022-03-01 | ||
| abcr | AB554707-500 mg |
4-Amino-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-5-carboxamide; . |
1496861-29-0 | 500MG |
€528.40 | 2022-03-01 | ||
| abcr | AB554707-1 g |
4-Amino-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-5-carboxamide; . |
1496861-29-0 | 1g |
€676.70 | 2022-03-01 |
1H-Pyrazole-5-carboxamide, 4-amino-1-ethyl-N-(3-methoxypropyl)- Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1H-Pyrazole-5-carboxamide, 4-amino-1-ethyl-N-(3-methoxypropyl)-
Introduction to CAS No. 1496861-29-0: 1H-Pyrazole-5-carboxamide, 4-amino-1-ethyl-N-(3-methoxypropyl)
The compound with CAS No. 1496861-29-0, known as 1H-Pyrazole-5-carboxamide, 4-amino-1-ethyl-N-(3-methoxypropyl), is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is characterized by its unique structure, which incorporates a pyrazole ring, an amino group, and a substituted ethyl chain, making it a versatile building block for various applications.
Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with therapeutic potential. The pyrazole moiety is well-known for its ability to act as a scaffold in medicinal chemistry, often contributing to the stability and bioavailability of drugs. The presence of the amino group and the ethyl chain further enhances its functional versatility, enabling it to participate in a wide range of chemical reactions and interactions.
One of the most promising applications of this compound is in the field of oncology. Researchers have explored its role as a potential anticancer agent, leveraging its ability to inhibit specific enzymes or pathways involved in tumor growth and metastasis. For instance, studies have shown that this compound can modulate the activity of kinases, which are critical for cell signaling and proliferation.
In addition to its therapeutic applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) or solar cells. The pyrazole ring's conjugated system contributes to its ability to absorb and emit light efficiently, making it a valuable component in optoelectronic devices.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. These methods often involve the use of transition metal catalysts or biocatalysts, which have proven to be highly effective in constructing complex molecular architectures.
From an environmental perspective, there is growing interest in understanding the biodegradability and ecological impact of this compound. As industries increasingly prioritize sustainability, researchers are exploring ways to design chemical processes that minimize waste and promote circular economy principles. This includes investigating alternative solvents and reagents that can reduce the environmental footprint associated with its production.
In conclusion, CAS No. 1496861-29-0, or 1H-Pyrazole-5-carboxamide, 4-amino-1-ethyl-N-(3-methoxypropyl), represents a significant advancement in chemical innovation with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel materials and therapies. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in shaping the future of science and technology.
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